methyl 4-chloro-2-methylquinoline-3-carboxylate
Description
“Methyl 4-chloro-2-methylquinoline-3-carboxylate” is a chemical compound with the molecular formula C12H10ClNO2 . It is used as an organic chemical synthesis intermediate .
Synthesis Analysis
The synthesis of 2-methylquinoline and its derivatives, which include “methyl 4-chloro-2-methylquinoline-3-carboxylate”, has been reported in various studies . Techniques for the synthesis of 2-methylquinoline include the Doebner–von Miller method .Molecular Structure Analysis
The molecular structure of “methyl 4-chloro-2-methylquinoline-3-carboxylate” consists of a quinoline ring system, which is a double-ring structure containing a benzene ring fused with a pyridine moiety . The presence of two typical methylene carbons and a carboxyl carbon has been confirmed by 13C NMR spectrum analysis .Chemical Reactions Analysis
Quinoline and its derivatives, including “methyl 4-chloro-2-methylquinoline-3-carboxylate”, have been the subject of numerous chemical reaction studies. These studies have reported a wide range of synthesis protocols for the construction of the quinoline scaffold . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are among the methods used for the construction and functionalization of this compound .Physical And Chemical Properties Analysis
“Methyl 4-chloro-2-methylquinoline-3-carboxylate” is a solid compound . Its molecular weight is 235.67 . More detailed physical and chemical properties are not available in the retrieved papers.Safety and Hazards
While specific safety and hazard information for “methyl 4-chloro-2-methylquinoline-3-carboxylate” is not available, general safety measures for handling similar chemical compounds include wearing personal protective equipment, ensuring adequate ventilation, avoiding ingestion and inhalation, and avoiding contact with eyes, skin, or clothing .
Future Directions
Quinoline and its derivatives, including “methyl 4-chloro-2-methylquinoline-3-carboxylate”, have versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in medicinal chemistry and are vital scaffolds for leads in drug discovery . Future research may focus on further exploring the synthesis methods, functionalization for biological and pharmaceutical activities, and potential applications of these compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-chloro-2-methylquinoline-3-carboxylate involves the reaction of 4-chloro-2-methylquinoline-3-carboxylic acid with methanol and a catalyst to form the ester.", "Starting Materials": [ "4-chloro-2-methylquinoline-3-carboxylic acid", "Methanol", "Catalyst (such as sulfuric acid or p-toluenesulfonic acid)" ], "Reaction": [ "Add 4-chloro-2-methylquinoline-3-carboxylic acid and methanol to a reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with cold methanol and dry it under vacuum", "Obtain methyl 4-chloro-2-methylquinoline-3-carboxylate as a white solid" ] } | |
CAS RN |
50593-08-3 |
Product Name |
methyl 4-chloro-2-methylquinoline-3-carboxylate |
Molecular Formula |
C12H10ClNO2 |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
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